Synthesis of nanoporous graphenes via decarboxylation reaction†
Chemical Communications Pub Date: 2020-05-04 DOI: 10.1039/D0CC01913E
Abstract
Two kinds of C–C bonded crystalline nanoporous graphenes (NPGs) have been synthesized by using a newly developed decarboxylation reaction. Both NPGs show good electrocatalytic oxygen evolution reaction (OER) activities. The clear pore-edge structures of the synthesized NPGs provide an ideal platform for further OER investigations.
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